Cas no 875279-81-5 (N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 875279-81-5
• MF: C₁₈H₁₉N₃OS₂
• MW: 357.492961168289
• CID: 6598405
• PubChem ID: 8892394
• Update Time: 2025-05-21

N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z28355998
• N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS034047727
• 875279-81-5
• EN300-26613952

• Inchi： 1S/C18H19N3OS2/c1-3-4-12-21(17(22)13-8-7-11-19-16(13)23-2)18-20-14-9-5-6-10-15(14)24-18/h5-11H,3-4,12H2,1-2H3
• InChI Key： FTTXMWRWVYTTOF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(C1=CC=CN=C1SC)=O)CCCC

Computed Properties

• Exact Mass: 357.09695459g/mol
• Monoisotopic Mass: 357.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 99.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide

N-(1,3-Benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide: A Comprehensive Overview

N-(1,3-Benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 875279-81-5) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a benzothiazole moiety, a butylamine group, and a methylsulfanyl substituent on a pyridine ring. These structural features contribute to its diverse applications and potential for further research and development.

The molecular structure of N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide is notable for its aromaticity and heterocyclic components. The benzothiazole ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of advanced materials. The pyridine ring, substituted with a methylsulfanyl group at the 2-position and a carboxamide group at the 3-position, adds further complexity to the molecule. This arrangement allows for potential interactions with biological systems and other chemical entities.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. For instance, researchers have explored the potential of these compounds as inhibitors of certain enzymes involved in neurodegenerative diseases. The presence of the benzothiazole moiety in N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide suggests that it may exhibit similar bioactivity, making it a promising candidate for further pharmacological investigation.

In addition to its biological applications, this compound has shown potential in materials science. The combination of the benzothiazole and pyridine rings provides a platform for the development of advanced polymers and coatings with enhanced thermal stability and mechanical properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be incorporated into high-performance materials used in aerospace and automotive industries.

The synthesis of N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

One of the most exciting developments related to this compound is its application in agrochemicals. Studies have shown that benzothiazole-containing compounds can act as effective fungicides and insecticides. The methylsulfanyl group in this molecule enhances its ability to penetrate plant tissues, making it particularly useful in crop protection applications.

Furthermore, N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide has been investigated for its role in catalysis. Its unique electronic properties make it a potential candidate for use as a ligand in transition metal catalysts, which are widely used in industrial processes such as olefin polymerization and hydrogenation.

Recent environmental studies have also focused on the degradation pathways of this compound. Understanding how it breaks down under various conditions is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, N-(1,3-benzothiazol-2-yl)-N-butyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 875279-81-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its complex molecular structure provides a foundation for innovative research and development, while recent advancements continue to unlock its full potential.